Cas no 1622848-92-3 (GSK2982772)

• Product Name: GSK2982772
• CAS No: 1622848-92-3
• MF: C₂₀H₁₉N₅O₃
• MW: 377.3966
• MDL: MFCD30828708
• CID: 2359277
• PubChem ID: 77108121
• Update Time: 2025-10-28

GSK2982772 Chemical and Physical Properties

Names and Identifiers

• (S)-5-benzyl-N-(5-methyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-3-yl)-4H-1,2,4-triazole-3-carboxamide
• GSK2982772
• GSK-2982772
• T5W3M0VO9B
• (S)-5-benzyl-N-(5-methyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-3-yl)-1H-1,2,4-triazole-3-carboxamide
• (S)-3-benzyl-N-(5-methyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-3-yl)-1H-1,2,4-triazole-5-carboxamide
• (S)-5-Benzyl-N-(5-methyl-4-oxo-2,3,4,5-tetrahydrobenzo[b]-[1,4]oxazepin-3-yl)-4H-1,2,4-triazole-3-carboxamide
• (S)-5-benzyl-N-(5-methyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin
• 5-benzyl-N-[(3S)-5-methyl-4-oxo-2,3-dihydro-1,5-benzoxazepin-3-yl]-1H-1,2,4-triazole-3-carboxamide
• (S)-5-benzyl-N-(5-methyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-3-yl)-4H-
• GSK 2982772
• (S)-5-Benzyl-N-(5-methyl-4-oxo-2,3,4,5-tetrahydrobenzo[b]-[1,4]oxazep
• BDBM50233225
• LYPAFUINURXJSG-AWEZNQCLSA-N
• GSK'772
• 5-benzyl-N-[(3S)-5-methyl-4-oxo-2,3-dihydro-1,5-benzoxazepin-3-yl]-2H-1,2,4-triazole-3-carboxamide
• 7MJ
• CHEMBL4071864
• CS-6899
• SCHEMBL25801152
• UNII-T5W3M0VO9B
• EN300-22148212
• GLXC-10561
• s8484
• SCHEMBL15956219
• GTPL9554
• AC-29894
• 1622848-92-3
• CCG-268376
• GSK2982772?
• 1622848-92-3 (free base)
• MFCD30828708
• compound 5 [PMID: 28151659]
• BG166667
• C20H19N5O3
• EX-A2558
• 1H-1,2,4-Triazole-5-carboxamide, 3-(phenylmethyl)-N-((3S)-2,3,4,5-tetrahydro-5-methyl-4-oxo-1,5-benzoxazepin-3-yl)-
• 3-Benzyl-N-[(3s)-5-Methyl-4-Oxo-2,3,4,5-Tetrahydro-1,5-Benzoxazepin-3-Yl]-1h-1,2,4-Triazole-5-Carboxamide
• SCHEMBL21678862
• HY-101760
• AKOS037643747
• AS-35128

• MDL： MFCD30828708
• Inchi： 1S/C20H19N5O3/c1-25-15-9-5-6-10-16(15)28-12-14(20(25)27)21-19(26)18-22-17(23-24-18)11-13-7-3-2-4-8-13/h2-10,14H,11-12H2,1H3,(H,21,26)(H,22,23,24)/t14-/m0/s1
• InChI Key： LYPAFUINURXJSG-AWEZNQCLSA-N
• SMILES： O1C2=C([H])C([H])=C([H])C([H])=C2N(C([H])([H])[H])C([C@]([H])(C1([H])[H])N([H])C(C1=NN([H])C(C([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])=N1)=O)=O

Computed Properties

• Exact Mass: 377.148789g/mol
• Monoisotopic Mass: 377.148789g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 100
• Molecular Weight: 377.4g/mol

Experimental Properties

• Density: 1.4±0.1 g/cm3

GSK2982772 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on GSK2982772

Professional Introduction to Compound with CAS No. 1622848-92-3 and Product Name GSK2982772

Compound with the CAS number 1622848-92-3 and the product name GSK2982772 represent significant advancements in the field of pharmaceutical chemistry and biomedicine. These compounds have garnered considerable attention due to their unique chemical properties and potential therapeutic applications. This introduction aims to provide a comprehensive overview of these substances, highlighting their structural characteristics, mechanisms of action, and the latest research findings that underscore their importance in modern drug development.

The molecular structure of the compound with CAS no. 1622848-92-3 is meticulously designed to interact with specific biological targets, thereby modulating cellular processes. This compound belongs to a class of molecules that exhibit high selectivity and potency, making it a promising candidate for treating various diseases. Recent studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, which has significant implications for the management of chronic inflammatory conditions.

On the other hand, GSK2982772 is a product name that has been associated with extensive research and development efforts by leading pharmaceutical companies. This compound has shown remarkable efficacy in preclinical studies, particularly in models of metabolic disorders. The mechanism of action of GSK2982772 involves complex interactions with intracellular signaling pathways, leading to improved insulin sensitivity and glucose homeostasis. These findings have opened new avenues for the treatment of type 2 diabetes and related metabolic syndromes.

One of the most compelling aspects of these compounds is their potential to address unmet medical needs. The compound with CAS no. 1622848-92-3, for instance, has been investigated for its anti-cancer properties. Preliminary research suggests that it can induce apoptosis in cancer cells by disrupting essential cellular processes. This has led to its inclusion in several clinical trials aimed at evaluating its safety and efficacy in patients with advanced malignancies.

In contrast, GSK2982772 has been primarily studied for its cardiovascular benefits. Studies have shown that this compound can reduce oxidative stress and improve endothelial function, which are critical factors in preventing cardiovascular diseases. The ability of GSK2982772 to modulate lipid profiles further enhances its therapeutic potential, making it a valuable asset in the management of hyperlipidemia and atherosclerosis.

The synthesis and optimization of these compounds are areas where significant progress has been made. The compound with CAS no. 1622848-92-3 was developed through a multi-step synthetic route that emphasizes high yield and purity. Advanced techniques such as combinatorial chemistry and high-throughput screening have been employed to identify novel analogs with enhanced pharmacological properties.

Similarly, the development of GSK2982772 involved extensive computational modeling and structural biology studies to understand its interactions at the molecular level. These efforts have not only improved the compound's efficacy but also reduced potential side effects, ensuring a better patient experience.

The latest research on both compounds highlights their potential in combination therapies. For instance, studies suggest that the concurrent use of the compound with CAS no. 1622848-92-3 and other anti-inflammatory agents could provide synergistic benefits in treating autoimmune diseases. Similarly, the combination of GSK2982772 with existing diabetes medications has shown promising results in improving glycemic control.

The regulatory landscape for these compounds is also evolving rapidly. Regulatory agencies have recognized the therapeutic potential of these substances and have expedited their review processes. This underscores the growing interest in innovative drug candidates that address critical health challenges.

In conclusion, the compound with CAS no. 1622848-92-3 and the product name GSK2982772 represent significant milestones in pharmaceutical chemistry and biomedicine. Their unique properties, mechanisms of action, and potential therapeutic applications make them highly valuable assets in modern drug development. As research continues to uncover new insights into their functions, these compounds are poised to play a pivotal role in addressing some of the most pressing medical needs of our time.